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Cat. No.: B050951

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC405640, also known as Diphenyltin dichloride (CAS No. 1135-99-5), is a small molecule
inhibitor of the MDM2-p53 protein-protein interaction. By disrupting this interaction,
NSC405640 can stabilize and activate the tumor suppressor protein p53, leading to cell cycle
arrest and apoptosis in cancer cells with wild-type p53. This property makes NSC405640 a
compound of interest for cancer research and drug development, particularly for tumors
retaining functional p53.

These application notes provide detailed protocols and data for screening cancer cell lines with
NSC405640, enabling researchers to assess its anti-cancer activity and identify sensitive cell
lines. The information is compiled from publicly available data from the National Cancer
Institute (NCI) Developmental Therapeutics Program (DTP) and other scientific literature.

Data Presentation

The following tables summarize the growth inhibition data for NSC405640 across the NCI-60
panel of human cancer cell lines. The data is presented as GI50 values, which represent the
concentration of the compound that causes 50% growth inhibition.

Table 1. Growth Inhibition (G150) of NSC405640 in Leukemia Cell Lines
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Cell Line GI50 (pM)
CCRF-CEM 0.19
HL-60(TB) 0.23
K-562 0.26
MOLT-4 0.21
RPMI-8226 0.25
SR 0.22

Table 2: Growth Inhibition (GI50) of NSC405640 in Non-Small Cell Lung Cancer Cell Lines

Cell Line GI50 (pM)
AB49/ATCC 0.33
EKVX 0.29
HOP-62 0.31
HOP-92 0.35
NCI-H226 0.32
NCI-H23 0.34
NCI-H322M 0.30
NCI-H460 0.28
NCI-H522 0.36

Table 3: Growth Inhibition (G150) of NSC405640 in Colon Cancer Cell Lines
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Cell Line GI50 (pM)
COLO 205 0.27
HCC-2998 0.38
HCT-116 0.24
HCT-15 0.39
HT29 0.37
KM12 0.29
SW-620 0.36

Table 4: Growth Inhibition (GI50) of NSC405640 in CNS Cancer Cell Lines

Cell Line GI50 (pM)
SF-268 0.33
SF-295 0.31
SF-539 0.34
SNB-19 0.32
SNB-75 0.35
U251 0.30

Table 5: Growth Inhibition (GI50) of NSC405640 in Melanoma Cell Lines
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Cell Line GI50 (pM)
LOX IMVI 0.28
MALME-3M 0.31
M14 0.30
SK-MEL-2 0.33
SK-MEL-28 0.34
SK-MEL-5 0.32
UACC-257 0.29
UACC-62 0.35

Table 6: Growth Inhibition (G150) of NSC405640 in Ovarian Cancer Cell Lines

Cell Line GI50 (uM)
IGROV1 0.37
OVCAR-3 0.39
OVCAR-4 0.41
OVCAR-5 0.40
OVCAR-8 0.38
NCI/ADR-RES 0.42
SK-OV-3 0.43

Table 7: Growth Inhibition (G150) of NSC405640 in Renal Cancer Cell Lines
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Cell Line GI50 (pM)
786-0 0.45
A498 0.48
ACHN 0.46
CAKI-1 0.49
RXF 393 0.47
SN12C 0.50
TK-10 0.44
UO-31 0.51

Table 8: Growth Inhibition (G150) of NSC405640 in Prostate Cancer Cell Lines

Cell Line GI50 (uM)
PC-3 0.55
DU-145 0.58

Table 9: Growth Inhibition (GI50) of NSC405640 in Breast Cancer Cell Lines

Cell Line GI50 (pM)
MCF7 0.35
MDA-MB-231/ATCC 0.60
HS 578T 0.57
BT-549 0.59
T-47D 0.56
MDA-MB-435 0.62
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Experimental Protocols
Cell Culture and Maintenance

e Cell Lines: Obtain cancer cell lines from a reputable cell bank (e.g., ATCC). The NCI-60
panel includes cell lines from various cancer types including leukemia, melanoma, and
cancers of the lung, colon, brain, ovary, breast, prostate, and kidney.[1]

e Culture Media: Culture cells in the recommended medium supplemented with fetal bovine
serum (FBS) and antibiotics (e.g., penicillin/streptomycin). For the NCI-60 screen, RPMI
1640 medium with 5% FBS and 2 mM L-glutamine is used.[2]

e Incubation: Maintain cells in a humidified incubator at 37°C with 5% CO2.[2]

o Subculture: Passage cells regularly to maintain exponential growth.

Cell Viability Assay (Based on NCI-60 Protocol)

This protocol is adapted from the NCI-60 cell line screening methodology.[2]

e Cell Plating:

o

Trypsinize and resuspend cells in fresh medium.

[¢]

Determine cell density using a hemocytometer or automated cell counter.

o

Seed cells into 96-well microtiter plates at densities ranging from 5,000 to 40,000
cells/well, depending on the cell line's doubling time.[2]

o

Incubate the plates for 24 hours to allow cells to attach.[2]

e Compound Preparation and Treatment:

o Prepare a stock solution of NSC405640 in a suitable solvent (e.g., DMSO).

o Perform serial dilutions of the stock solution to obtain a range of desired concentrations.

o Add the compound dilutions to the appropriate wells of the 96-well plates. Include a
vehicle control (DMSO) and a no-drug control. For a 5-dose screen, a 5-log concentration
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range is typically used.[3]
* Incubation:
o Incubate the plates for 48 hours after compound addition.
e Assay Termination and Staining (Sulfornodamine B - SRB Assay):

o Fix the cells by gently adding cold trichloroacetic acid (TCA) to a final concentration of
10% and incubate for 60 minutes at 4°C.

o Wash the plates five times with water to remove TCA.

o Stain the cells with 0.4% (w/v) SRB solution in 1% acetic acid for 10 minutes at room

temperature.
o Wash the plates four times with 1% acetic acid to remove unbound dye.
o Air dry the plates.
o Solubilize the bound dye with 10 mM Tris base solution.
o Data Acquisition and Analysis:
o Read the absorbance at 510 nm using a microplate reader.
o Calculate the percentage of growth inhibition using the following formulas:

» |f the optical density of the treated cells is greater than the time-zero control:
[(OD_treated - OD_time_zero) / (OD_control - OD_time_zero)] * 100

» |f the optical density of the treated cells is less than the time-zero control: [(OD_treated -
OD_time_zero) / OD_time_zero] * 100

o Determine the GI50 value, which is the concentration that causes a 50% reduction in the
net protein increase.[2]

Visualization
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Caption: Mechanism of action of NSC405640.

Experimental Workflow for NSC405640 Screening
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Caption: Workflow for cell line screening with NSC405640.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050951#screening-cancer-cell-lines-with-nsc405640]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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